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The table below summarizes the design and key outcomes from the identified Phase Ib clinical trial of

epitinib.
Trial Characteristic Phase la (Dose Escalation) Phase Ib (Dose Expansion)
Study Not specified in results [1]

Identifier/Reference

Primary Objective Determine safety, tolerability, PK, and
Recommended Phase 2 Dose (RP2D)

[1].

Patient Population Not specified in results

Doses Tested 20, 40, 80, 120, 160, 200, 240 mg
(once dalily) [1].

Recommended Phase 2 160 mg, QD [1].
Dose (RP2D)

Evaluate safety and preliminary
anti-tumor efficacy [1].

EGFR-mutant advanced
NSCLC patients with brain
metastases [1].

120 mg and 160 mg (once
daily) [1].

160 mg, QD (suggested for
future studies) [1].

| Key Efficacy Findings | Tumor response observed at 80 mg during escalation [1]. | Overall: 29.2% (7/24)
achieved Partial Response (PR) [1]. TKI-naive patients: 53.8% (7/13) achieved PR [1]. Measurable Brain
Mets: 40% (2/5) TKI-naive patients achieved intracranial PR [1]. | | Common Adverse Events (Any
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Grade) | Not detailed in results | Skin rash (89%), elevated ALT (41%), elevated AST (37%), hyper-
pigmentation (41%), diarrhea (30%) [1]. | | Grade 3/4 Adverse Events | Not detailed in results | Elevated
ALT (19%), elevated gamma-GGT (11%), elevated AST (7%), hyperbilirubinemia (7%), skin rash (4%) [1]. |

Mechanistic Pathway and Epitinib's Role

Epitinib is an oral, highly potent, and irreversible EGFR tyrosine kinase inhibitor (TKI) specifically
designed to effectively penetrate the blood-brain barrier, addressing a key limitation of earlier-generation
EGFR TKIs [1]. The following diagram illustrates its mechanism of action within the EGFR signaling

pathway.
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Epitinib inhibits EGFR signaling to block cancer growth. [1]

© 2026 Smolecule. All rights reserved. 2/3 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S1525730422000377
https://www.sciencedirect.com/science/article/abs/pii/S1525730422000377
https://www.smolecule.com/products/s968869?utm_src=pdf-body
https://www.smolecule.com/products/s968869?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S1525730422000377
https://www.smolecule.com/products/s968869?utm_src=pdf-body-img
https://www.smolecule.com/products/s968869?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S1525730422000377
https://www.smolecule.com/products/s968869?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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